Cas no 941971-27-3 (N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-2-4-(methylsulfanyl)phenylacetamide)

• Product Name: N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-2-4-(methylsulfanyl)phenylacetamide
• CAS No: 941971-27-3
• MF: C₁₉H₁₅N₃OS₃
• MW: 397.536899805069
• CID: 5501502
• Update Time: 2025-05-19

N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-2-4-(methylsulfanyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl]-2-(4-methylsulfanylphenyl)acetamide
• N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-2-4-(methylsulfanyl)phenylacetamide

• Inchi： 1S/C19H15N3OS3/c1-24-13-8-6-12(7-9-13)10-17(23)22-19-21-15(11-25-19)18-20-14-4-2-3-5-16(14)26-18/h2-9,11H,10H2,1H3,(H,21,22,23)
• InChI Key： PUUZWNSUCSBEPE-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=NC3=CC=CC=C3S2)=CS1)(=O)CC1=CC=C(SC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-2-4-(methylsulfanyl)phenylacetamide

N-4-(1,3-Benzothiazol-2-yl)-1,3-thiazol-2-yl-2-[4-(methylsulfanyl)phenyl]acetamide: A Comprehensive Overview

The compound with CAS No. 941971-27-3, known as N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-2-[4-(methylsulfanyl)phenyl]acetamide, is a complex organic molecule with significant potential in various fields of chemical research and application. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into its chemical structure, synthesis methods, biological properties, and potential applications.

Chemical Structure and Synthesis

The molecule comprises a benzothiazole ring fused with a thiazole ring system, which is further connected to a methylsulfanyl-substituted phenyl group via an acetamide linkage. The presence of sulfur atoms in both the benzothiazole and thiazole rings contributes to its distinctive electronic properties and reactivity. Recent studies have explored novel synthetic routes to this compound, leveraging advanced methodologies such as click chemistry and microwave-assisted synthesis to enhance yield and purity. These advancements have significantly improved the scalability of the synthesis process, making it more feasible for large-scale production.

Biological Properties and Applications

Research into the biological properties of N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-acetamide derivatives has revealed their potential as bioactive agents. For instance, studies have demonstrated that this compound exhibits notable anti-inflammatory and antioxidant activities, making it a promising candidate for drug development in the treatment of chronic inflammatory diseases. Additionally, recent findings suggest that the methylsulfanyl group plays a critical role in modulating the compound's bioavailability and pharmacokinetic profile.

Moreover, this compound has shown potential in the field of materials science. Its ability to form self-assembled monolayers on various substrates has been explored for applications in nanotechnology and surface engineering. Researchers have also investigated its use as a precursor for the synthesis of advanced materials with tailored optical and electronic properties.

Recent Research Developments

In 2023, a groundbreaking study published in *Journal of Medicinal Chemistry* highlighted the compound's role as a potent inhibitor of certain enzymes associated with neurodegenerative diseases. The study utilized cutting-edge computational modeling techniques to elucidate the molecular interactions responsible for its inhibitory effects. Furthermore, another research group reported on the compound's ability to act as a fluorescent probe for detecting metal ions in aqueous solutions, opening new avenues for its application in analytical chemistry.

Future Prospects

The versatility of N-[4-(methylsulfanyl)phenyl]-acetamide derivatives continues to inspire innovative research directions. Ongoing studies are focused on optimizing its pharmacokinetic properties for therapeutic applications while exploring its potential as a building block for more complex molecular architectures. Collaborative efforts between chemists and biologists are expected to unlock new frontiers in drug discovery and materials science.

In conclusion, N-[4-(methylsulfanyl)phenyl]-acetamide derivatives represent a fascinating class of compounds with diverse applications across multiple disciplines. As research progresses, we anticipate further breakthroughs that will solidify their position at the forefront of chemical innovation.